Cas no 72127-48-1 (3-(Hydroxymethyl)-1H-pyrazole-5-carboxamide)

• Product Name: 3-(Hydroxymethyl)-1H-pyrazole-5-carboxamide
• CAS No: 72127-48-1
• MF: C₅H₇N₃O₂
• MW: 141.127980470657
• CID: 5746014
• PubChem ID: 37819169
• Update Time: 2023-11-11

3-(Hydroxymethyl)-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 71083-83-5
• 5-(Hydroxymethyl)-1H-pyrazole-3-carboxamide
• 1h-pyrazole-3-carboxamide,5-(hydroxymethyl)-
• AKOS006339531
• A837074
• DTXSID30653361
• MFCD11706983
• AKOS015854442
• 3-(Hydroxymethyl)-1H-pyrazole-5-carboxamide
• CS-0360612
• 1H-Pyrazole-3-carboxamide,5-(hydroxymethyl)-(9ci)
• F20188
• 72127-48-1

• Inchi： 1S/C5H7N3O2/c6-5(10)4-1-3(2-9)7-8-4/h1,9H,2H2,(H2,6,10)(H,7,8)
• InChI Key： PAXZTVDTCUVFOG-UHFFFAOYSA-N
• SMILES： OCC1=CC(C(N)=O)=NN1

Computed Properties

• Exact Mass: 141.053826475g/mol
• Monoisotopic Mass: 141.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 92Ų